7-Nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine
Description
7-Nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine is a chemical compound with the molecular weight of 194.19 . It has the IUPAC name 7-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine .
Molecular Structure Analysis
The molecule contains a total of 25 bonds. There are 15 non-H bonds, 8 multiple bonds, 1 rotatable bond, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 seven-membered ring, 1 eleven-membered ring, 1 secondary amine (aliphatic), 1 nitro group (aromatic) .Scientific Research Applications
Chemical Synthesis
“7-Nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine” is used in the synthesis of various organic compounds . It is a key component in the production of several complex molecules, contributing to the development of new chemical entities .
Pharmaceutical Research
This compound has been studied for its potential pharmaceutical applications . For instance, it has been evaluated for its anticancer properties in breast cancer cells . Two derivatives of this compound displayed potent cytotoxicity in both benign (MCF-7) and metastatic (MDA-MB-231) breast cancer cells .
Necroptosis Inhibitors
Fused tricyclic pyrazole derivatives, which can be synthesized using “7-Nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine”, have been studied as necroptosis inhibitors . Necroptosis is a type of programmed cell death, and inhibiting it can have therapeutic implications in diseases like cancer .
Dopamine D4 Receptor Ligands
The compound has been used in the synthesis of high-affinity ligands for the human dopamine D4 receptor . These ligands can be used in the study of various neurological and psychiatric disorders .
Phosphodiesterase 4 (PDE4) Inhibitors
“7-Nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine” has been used in the development of PDE4 inhibitors . PDE4 inhibitors have potential therapeutic applications in conditions like chronic obstructive pulmonary disease (COPD), asthma, and psoriasis .
Antimalarial Activity
The compound has been used in the synthesis of inhibitors of β-hematin formation, conferring in vitro antimalarial activity . This could potentially contribute to the development of new antimalarial drugs .
Isocitrate Dehydrogenase 1 (IDH1) Inhibitors
“7-Nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine” has been used in the synthesis of inhibitors of isocitrate dehydrogenase 1 (IDH1) . IDH1 inhibitors are being studied for their potential use in the treatment of certain types of cancer .
Cannabinoid-2 Receptor Ligands
The compound has been used in the synthesis of cannabinoid-2 receptor ligands . These ligands can be used in the study of various physiological processes, including pain, inflammation, and immune response .
properties
IUPAC Name |
7-nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O3/c12-11(13)8-1-2-9-7(5-8)6-10-3-4-14-9/h1-2,5,10H,3-4,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XLSJIONOSGAQDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(CN1)C=C(C=C2)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Nitro-2,3,4,5-tetrahydro-1,4-benzoxazepine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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